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Compound of Interest

4-methoxy-2-methyl-N-
Compound Name:
phenylaniline

Cat. No.: B1584671

Application Notes & Protocols

Topic: The Strategic Role of 4-methoxy-2-methyl-N-phenylaniline and Related Structures in
Agrochemical Synthesis

Introduction: The Phenylamide Backbone in Modern
Crop Protection

In the landscape of modern agriculture, the fight against fungal pathogens is a persistent
challenge. Oomycetes, a class of destructive plant pathogens responsible for diseases like late
blight in potatoes and downy mildew in grapes, pose a significant threat to global food security.
[1][2] Phenylamide fungicides are a critical class of systemic agrochemicals renowned for their
high efficacy against these oomycete pathogens.[2][3] These compounds are rapidly absorbed
by plants and translocated within the vascular system, providing both curative and protective
action.[3][4]

The chemical backbone of these powerful fungicides is often derived from substituted aniline
precursors. Molecules like 4-methoxy-2-methyl-N-phenylaniline (CAS 41317-15-1) represent
key structural motifs utilized in the synthesis of these complex agrochemicals.[5][6] This guide
provides an in-depth exploration of the role of such aniline derivatives, focusing on their
application in the synthesis of phenylamide fungicides. We will delve into the core mechanism
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of action, provide detailed synthetic protocols for key transformations, and present a case study
on the industrial synthesis of Mefenoxam, a leading phenylamide fungicide.

Core Mechanism of Action: Inhibition of Ribosomal
RNA Synthesis

The efficacy of phenylamide fungicides stems from a highly specific and potent mode of action.
They are classified by the Fungicide Resistance Action Committee (FRAC) as Group 4
fungicides.[1] Their primary target is the inhibition of ribosomal RNA (rRNA) synthesis within the
oomycete pathogens.[2][7]

This targeted disruption of nucleic acid synthesis is achieved by specifically inhibiting the fungal
enzyme RNA polymerase 1.[8][9] This enzyme is essential for transcribing the genes that code
for rRNA, a fundamental component of ribosomes. Without rRNA, the pathogen cannot
produce functional ribosomes, leading to a complete shutdown of protein synthesis and,
ultimately, cell death. This targeted action effectively halts critical life stages of the pathogen,
including mycelial growth and the formation of spores.[1][10] This high specificity is a key
advantage, as it provides a selective action against the target pathogens with minimal impact
on the host plant.[9]
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Mechanism of Action
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1. Reagent Preparation 2. Reaction 3. Work-up 4. Purification
- Substituted Aniline - Dissolve aniline and base in solvent. - Quench with water. .
- Acylating Agent (e.g., Acyl Chloride) - Cool to 0°C. - Extract with organic solvent. N °°’]C§Sr1if§1$i :':ggr rselgﬁlczi;il gr:eosrsure' e F;;?ss;tnm"e
- Base (e.g., Pyridine) - Add acylating agent dropwise. - Wash with brine. i chrt?r’nato . Y
- Anhydrous Solvent (e.g., THF) - Stir at room temperature. - Dry over Na2S0O4. graphy.
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Synthesis of Mefenoxam (Metalaxyl-M)

Methyl (R)-2-bromopropanoate
(Chiral Building Block)

2,6-Dimethylaniline

Step 1: N-Alkylation

Methyl (R)-N-(2,6-dimethylphenyl)alaninate

(Key Chiral Intermediate) METTBIEEER Crilerde

Step 2: N-Acylation

Mefenoxam (Metalaxyl-M)

(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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